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Compound of Interest

Compound Name: Chinomethionate

Cat. No.: B1668619 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxythioquinox, also known by its chemical name 6-methyl-1,3-dithiolo[4,5-b]quinoxalin-2-one

and the trade name Chinomethionat, is a synthetic compound belonging to the quinoxaline

class of chemicals.[1] Historically, it has been utilized in agriculture as a fungicide, acaricide,

and insecticide.[1] As a non-systemic, contact fungicide, Oxythioquinox exhibits both protective

and curative properties against a range of fungal pathogens, most notably powdery mildew.[1]

[2] Its application has been discontinued in many regions, including the United States and the

European Union, due to toxicological concerns.[3] This technical guide provides an in-depth

overview of Oxythioquinox, focusing on its chemical properties, fungicidal mode of action, and

relevant experimental protocols for its evaluation.

Chemical and Physical Properties
Oxythioquinox is a yellow crystalline solid with a molecular formula of C₁₀H₆N₂OS₂ and a

molecular weight of 234.3 g/mol .[3] It has low aqueous solubility and is relatively stable under

normal conditions, though it undergoes hydrolysis in alkaline media.[1][3]
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Property Value Reference

Chemical Name
6-methyl-1,3-dithiolo[4,5-

b]quinoxalin-2-one
[4]

Common Names

Oxythioquinox,

Chinomethionat,

Quinomethionate

[4]

CAS Number 2439-01-2 [1]

Molecular Formula C₁₀H₆N₂OS₂ [1][3]

Molecular Weight 234.3 g/mol [3]

Appearance Yellow crystals [3]

Solubility Low in water [1]

Stability
Relatively stable, hydrolyzes in

alkaline media
[3]

Synthesis of Oxythioquinox
The commercial synthesis of Oxythioquinox (Chinomethionat) is achieved through the

condensation reaction of 6-methylquinoxaline-2,3-dithiol with phosgene.[1][2] This reaction

forms the dithioloquinoxaline structure characteristic of the compound.
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Reactants

Process Product

6-methylquinoxaline-2,3-dithiol

Condensation Reaction

Phosgene

Oxythioquinox

Oxythioquinox

Fungal Cell

Active Metabolites
(e.g., 2,3-dithiol-6-methyl quinoxaline)

Metabolism

Multiple Cellular Sites

Enzyme Inhibition
(via SH-group binding)

Disruption of
Cellular Respiration

Fungal Cell Death
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Preparation

Assay

Analysis

Prepare Fungal Cultures

Inoculate Plates with Fungal Plugs

Prepare Fungicide Stock Solution

Prepare Fungicide-Amended Agar Plates

Incubate Plates

Measure Colony Diameter

Calculate Percent Inhibition

Determine EC50 Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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